Cas no 670-35-9 (2H-Pyran-2-one, 3-bromo-4-methoxy-6-methyl-)

2H-Pyran-2-one, 3-bromo-4-methoxy-6-methyl- structure
670-35-9 structure
Product Name:2H-Pyran-2-one, 3-bromo-4-methoxy-6-methyl-
CAS No:670-35-9
MF:C7H7BrO3
MW:219.032681703568
CID:395442
PubChem ID:539770
Update Time:2025-10-28

2H-Pyran-2-one, 3-bromo-4-methoxy-6-methyl- Chemical and Physical Properties

Names and Identifiers

    • 2H-Pyran-2-one, 3-bromo-4-methoxy-6-methyl-
    • 3-Bromo-4-methoxy-6-methyl-2-pyrone
    • 3-bromo-4-methoxy-6-methylpyran-2-one
    • EN300-7471620
    • 3-Bromo-4-methoxy-6-methyl-2H-pyran-2-one
    • 3-Bromo-4-methoxy-6-methyl-2H-pyran-2-one #
    • DTXSID90337190
    • 670-35-9
    • Z2932602614
    • XNYLQAXHTKTHOQ-UHFFFAOYSA-N
    • Inchi: 1S/C7H7BrO3/c1-4-3-5(10-2)6(8)7(9)11-4/h3H,1-2H3
    • InChI Key: XNYLQAXHTKTHOQ-UHFFFAOYSA-N
    • SMILES: BrC1C(=O)OC(C)=CC=1OC

Computed Properties

  • Exact Mass: 217.95781
  • Monoisotopic Mass: 217.95786g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 252
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 35.5Ų

Experimental Properties

  • PSA: 35.53

2H-Pyran-2-one, 3-bromo-4-methoxy-6-methyl- Pricemore >>

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